Cas no 1042444-34-7 (5-Bromo-1-cyclopropyl-1H-indole)

• Product Name: 5-Bromo-1-cyclopropyl-1H-indole
• CAS No: 1042444-34-7
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• MDL: MFCD28679400
• CID: 4784540
• Update Time: 2025-05-23

5-Bromo-1-cyclopropyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-cyclopropyl-1H-indole
• 1H-Indole, 5-bromo-1-cyclopropyl-

• MDL： MFCD28679400
• Inchi： 1S/C11H10BrN/c12-9-1-4-11-8(7-9)5-6-13(11)10-2-3-10/h1,4-7,10H,2-3H2
• InChI Key： JEDQBCVCUMPSOR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CN2C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 3.1
• Topological Polar Surface Area: 4.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 5-Bromo-1-cyclopropyl-1H-indole

Comprehensive Overview of 5-Bromo-1-cyclopropyl-1H-indole (CAS No. 1042444-34-7): Properties, Applications, and Industry Insights

5-Bromo-1-cyclopropyl-1H-indole (CAS No. 1042444-34-7) is a high-value brominated indole derivative widely utilized in pharmaceutical and agrochemical research. With its unique cyclopropyl substitution and halogenated aromatic ring, this compound has garnered significant attention for its role in designing bioactive molecules. Its molecular formula C₁₁H₁₀BrN and molecular weight of 236.11 g/mol make it a versatile intermediate in synthetic chemistry.

Recent trends in drug discovery highlight the growing demand for heterocyclic scaffolds like 5-Bromo-1-cyclopropyl-1H-indole. Researchers frequently search for "indole derivatives in kinase inhibitors" or "cyclopropyl-indole applications," reflecting its relevance in targeting protein-protein interactions. The compound's electron-rich aromatic system enables π-stacking interactions, while the bromine atom facilitates further functionalization via cross-coupling reactions.

In the context of green chemistry, synthetic methodologies for 5-Bromo-1-cyclopropyl-1H-indole have evolved to minimize hazardous byproducts. Modern protocols emphasize catalytic cyclopropanation and microwave-assisted bromination, addressing industry concerns about "sustainable indole synthesis." Analytical techniques such as HPLC purity analysis (typically >98%) and LC-MS characterization ensure quality control for this compound.

The agrochemical sector explores 5-Bromo-1-cyclopropyl-1H-indole as a precursor for plant growth regulators, capitalizing on searches like "halogenated indoles in agriculture." Its structural features may influence auxin-like activity, though specific applications remain under investigation. Storage recommendations (-20°C under inert atmosphere) and handling precautions (use of nitrile gloves) align with standard laboratory safety protocols.

Emerging research connects this compound to material science applications, particularly in organic semiconductors. The planar indole core and controllable solubility via cyclopropyl modification make it interesting for "small molecule OLED materials" – a trending search phrase. Patent analysis reveals increasing filings involving 1042444-34-7 since 2020, indicating growing commercial interest.

For synthetic chemists, the key challenges in working with 5-Bromo-1-cyclopropyl-1H-indole involve regioselective functionalization and scale-up optimization. Frequently asked questions include "N-cyclopropylation vs C-bromination selectivity" and "Pd-catalyzed reactions with bromoindoles." These technical considerations underscore the compound's complexity and utility in medicinal chemistry workflows.

The global market for indole derivatives like 1042444-34-7 is projected to grow at 6.2% CAGR (2023-2030), driven by demand for small molecule therapeutics. Suppliers typically offer this compound in gram to kilogram quantities, with pricing influenced by bromine market fluctuations. Proper documentation including COA (Certificate of Analysis) and MSDS ensures regulatory compliance for international shipments.

Advanced computational studies utilizing DFT calculations have modeled the electronic properties of 5-Bromo-1-cyclopropyl-1H-indole, aiding in structure-activity relationship predictions. These in silico approaches complement experimental research on this pharmacophore building block, particularly for CNS-targeting compounds where indole moieties show privileged status.

Environmental fate studies indicate that 5-Bromo-1-cyclopropyl-1H-indole undergoes photodegradation under UV light, with half-lives varying by media. This data addresses growing concerns about "persistent organic pollutants" in chemical research. The compound's logP value (~2.8) suggests moderate lipophilicity, important for ADME profiling in drug development pipelines.

Future directions for CAS 1042444-34-7 research may explore its potential in bioconjugation chemistry or as a fluorescence probe precursor. The indole nucleus's native fluorescence could be exploited for "bioimaging applications" – another rising search trend. Continuous innovation in catalytic asymmetric synthesis may further enhance access to optically active derivatives of this valuable scaffold.